BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for Pigment
Red 15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Pigment Red 15 (C.l. 12465) in a laboratory setting. The
following information is critical for researchers, scientists, and drug development professionals
to ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

A summary of the key quantitative data for Pigment Red 15 is provided below. This information
is crucial for understanding its physical characteristics and potential hazards.

Property Value Source
Chemical Formula C24H17CIN4Os [1][2]
Molecular Weight 476.87 g/mol [1][2]
CAS Number 6410-39-5 [1]
Appearance Red powder [3]
Structure Single azo pigment [1]

Personal Protective Equipment (PPE)

When handling Pigment Red 15, a comprehensive approach to personal protection is
mandatory to prevent skin and eye contact, and inhalation of dust particles. The following PPE
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is required:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4][5] A face shield may be necessary for operations
with a high risk of dust generation.

¢ Skin Protection:

o Gloves: Use chemically resistant gloves, such as nitrile or neoprene rubber.[6][7] Gloves
must be inspected before use and disposed of properly after handling the material.[4][5]

o Protective Clothing: Wear a lab coat, impervious clothing, or coveralls to prevent skin
contact.[4][6] For large quantities or in case of a spill, a chemical-resistant suit may be
required.

o Respiratory Protection:

o If engineering controls (e.g., fume hood) are not sufficient or if dust is generated, a
NIOSH-approved respirator is necessary.[8] For situations where exposure limits may be
exceeded, a full-face respirator is recommended.[4][5]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for the safe handling of Pigment Red 15.
e Preparation:

o Ensure the work area is well-ventilated. A fume hood is highly recommended.[7][9]

o Assemble all necessary PPE and ensure it is in good condition.

o Locate the nearest emergency eyewash station and safety shower before beginning work.

[7]

e Handling:
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[e]

Avoid all personal contact with the substance, including inhalation of dust.[8]

o

Wash hands thoroughly after handling, even if gloves were worn.[9]

[¢]

Do not eat, drink, or smoke in the handling area.

[¢]

Avoid the formation of dust and aerosols.[5] Use non-sparking tools to prevent ignition
sources.[5]

e Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5][9]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[6]7]

Disposal Plan

Proper disposal of Pigment Red 15 and contaminated materials is crucial to prevent
environmental contamination.

Waste Collection: Collect waste material in a clearly labeled, sealed container.

o Disposal Route: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[9][10]

o Contaminated PPE: Used gloves and other disposable PPE should be collected in a
designated waste container and disposed of as chemical waste.

o Spill Cleanup: In case of a spill, prevent further leakage if it is safe to do so.[9] Use an
absorbent material to collect the spill and place it into a suitable disposal container.[9] Avoid
generating dust during cleanup.

Emergency Procedures

In the event of an exposure or accident, immediate action is required.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[11] Seek medical attention if irritation persists.[9]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[9]
Remove contaminated clothing and wash it before reuse.[9] Get medical attention if irritation
develops.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms occur.[6][9]

 Ingestion: Clean mouth with water and drink plenty of water afterward.[11] Do not induce
vomiting. Seek immediate medical attention.[6]

Workflow for Safe Handling of Pigment Red 15
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Safe Handling and Disposal Workflow for Pigment Red 15
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Caption: Workflow for the safe handling and disposal of Pigment Red 15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for Pigment Red
15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170414#personal-protective-equipment-for-
handling-red-15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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